benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime

• IUPAC Name: [(4-oxocyclohexa-2,5-dien-1-ylidene)amino] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C15H13NO5/c1-19-12-4-3-5-13(20-2)14(12)15(18)21-16-10-6-8-11(17)9-7-10/h3-9H,1-2H3
• InChI Key: CMENHPASUHBAIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)ON=C2C=CC(=O)C=C2
• Molecular Formula: C15H13NO5
• Molecular Weight: 287.27 g/mol

Description

Benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime, also known as BQNO, is a synthetic compound that has been widely used in scientific research. It is a redox-cycling agent that can generate reactive oxygen species, which makes it a valuable tool in various biological studies.

Mechanism of Action

Benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime acts as a redox-cycling agent, which means that it can undergo cyclic oxidation and reduction reactions. It can accept electrons from various electron donors, such as NADH and succinate, and transfer them to molecular oxygen to generate reactive oxygen species. benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime can also inhibit the activity of mitochondrial complex III, which is involved in the electron transport chain and ATP production.
Biochemical and Physiological Effects:
benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime has been shown to induce oxidative stress and mitochondrial dysfunction in various cell types. It can also activate cell signaling pathways, such as the AMP-activated protein kinase (AMPK) pathway, which is involved in energy homeostasis and metabolism. benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime has been used to study the effects of oxidative stress on cellular processes, such as apoptosis, autophagy, and inflammation.

Advantages and Limitations for Lab Experiments

Benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime is a valuable tool for studying oxidative stress and mitochondrial function in vitro. It can be used to induce oxidative stress and mitochondrial dysfunction in a controlled manner, which allows for the study of their effects on cellular processes. However, benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime has some limitations, such as its potential toxicity and non-specific effects. It is important to use appropriate controls and concentrations when using benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime in experiments.

Future Directions

There are several future directions for research on benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime. One area of interest is the role of oxidative stress in aging and age-related diseases, such as Alzheimer's disease and Parkinson's disease. benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime can be used to study the effects of oxidative stress on mitochondrial function and cellular processes in these diseases. Another area of interest is the development of new redox-cycling agents that are more specific and less toxic than benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime. These agents could be used to study the effects of oxidative stress on cellular processes in a more controlled manner.

Synthesis Methods

Benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime can be synthesized through a multi-step process that involves the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride to form the acid chloride, which is then reacted with hydroxylamine hydrochloride to form the oxime. The oxime is then reacted with 1,4-benzoquinone to form benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime.

Scientific Research Applications

Benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime has been used in various scientific research applications, including studies on mitochondrial function, oxidative stress, and cell signaling pathways. It has been shown to induce mitochondrial dysfunction and increase reactive oxygen species production, which can lead to cell death. benzo-1,4-quinone O-(2,6-dimethoxybenzoyl)oxime has also been used to study the role of oxidative stress in aging and age-related diseases.